2-(Trifluoromethylthio)-2-chloroacetophenone

• IUPAC Name: 2-chloro-1-phenyl-2-(trifluoromethylsulfanyl)ethanone
• InChI: InChI=1S/C9H6ClF3OS/c10-8(15-9(11,12)13)7(14)6-4-2-1-3-5-6/h1-5,8H
• InChI Key: ALHSRZQICQEPDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(SC(F)(F)F)Cl
• Molecular Formula: C9H6ClF3OS
• Molecular Weight: 254.66 g/mol

Description

2-(Trifluoromethylthio)-2-chloroacetophenone (TFCA) is a versatile organic molecule with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and analytical chemistry. TFCA is an important building block for the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure and properties make it a valuable tool for the development of new compounds with novel properties and applications.

Scientific Research Applications

2-(Trifluoromethylthio)-2-chloroacetophenone has a wide range of applications in scientific research. It is used as a building block for the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the synthesis of biologically active compounds, such as inhibitors of enzymes and other proteins. In addition, 2-(Trifluoromethylthio)-2-chloroacetophenone is used as a reagent for the synthesis of other molecules and as a starting material for the synthesis of polymers.

Mechanism of Action

The mechanism of action of 2-(Trifluoromethylthio)-2-chloroacetophenone is not fully understood. It is believed that the trifluoromethylthiol group of 2-(Trifluoromethylthio)-2-chloroacetophenone can interact with nucleophilic centers, such as carboxylic acids and amines, to form covalent bonds. This interaction can lead to the formation of new molecules with novel properties and applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(Trifluoromethylthio)-2-chloroacetophenone are not fully understood. However, it is believed that the trifluoromethylthiol group of 2-(Trifluoromethylthio)-2-chloroacetophenone can interact with nucleophilic centers, such as carboxylic acids and amines, to form covalent bonds. This interaction can lead to the formation of new molecules with novel properties and applications.

Advantages and Limitations for Lab Experiments

2-(Trifluoromethylthio)-2-chloroacetophenone has several advantages and limitations when used in laboratory experiments. On the plus side, 2-(Trifluoromethylthio)-2-chloroacetophenone is a versatile organic molecule with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and analytical chemistry. In addition, it is relatively inexpensive and easy to obtain. On the other hand, 2-(Trifluoromethylthio)-2-chloroacetophenone is highly reactive and can be hazardous when handled improperly. Furthermore, it is not water soluble and must be handled in an inert atmosphere.

Future Directions

There are a number of potential future directions for the use of 2-(Trifluoromethylthio)-2-chloroacetophenone. One potential application is the synthesis of new compounds with novel properties and applications. Additionally, 2-(Trifluoromethylthio)-2-chloroacetophenone could be used to develop new catalysts for organic synthesis, as well as new compounds for use in medicinal chemistry and analytical chemistry. Finally, 2-(Trifluoromethylthio)-2-chloroacetophenone could be used to develop new polymers with improved properties and applications.

Synthesis Methods

The synthesis of 2-(Trifluoromethylthio)-2-chloroacetophenone involves the reaction of 2-chloroacetophenone with trifluoromethylthiol in the presence of a base, such as potassium carbonate. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, and is typically carried out at a temperature of around 80°C. The reaction is typically complete within 1-2 hours and yields a white solid product.